Cas no 922589-34-2 (3-fluoro-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzamide)

• Product Name: 3-fluoro-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzamide
• CAS No: 922589-34-2
• MF: C₂₂H₂₁FN₄O
• MW: 376.426748037338
• CID: 5497795
• PubChem ID: 8670433
• Update Time: 2025-10-08

3-fluoro-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 922589-34-2
• 3-fluoro-N-{4-[6-(piperidin-1-yl)pyridazin-3-yl]phenyl}benzamide
• F2724-0927
• 3-fluoro-N-(4-(6-(piperidin-1-yl)pyridazin-3-yl)phenyl)benzamide
• 3-fluoro-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzamide

• Inchi： 1S/C22H21FN4O/c23-18-6-4-5-17(15-18)22(28)24-19-9-7-16(8-10-19)20-11-12-21(26-25-20)27-13-2-1-3-14-27/h4-12,15H,1-3,13-14H2,(H,24,28)
• InChI Key： JMCPHLDOSHFXCT-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(NC1C=CC(=CC=1)C1=CC=C(N=N1)N1CCCCC1)=O

Computed Properties

• Exact Mass: 376.16993947g/mol
• Monoisotopic Mass: 376.16993947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 58.1Ų

Additional information on 3-fluoro-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzamide

Introduction to 3-fluoro-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzamide (CAS No. 922589-34-2)

3-fluoro-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 922589-34-2, represents a promising candidate for further exploration due to its unique structural features and potential biological activities. The presence of a fluoro substituent and a complex aromatic system suggests that this molecule may exhibit favorable properties such as enhanced binding affinity and metabolic stability, which are crucial for the development of novel therapeutic agents.

The molecular structure of 3-fluoro-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzamide consists of several key functional groups that contribute to its potential pharmacological relevance. The piperidin-1-yl moiety is particularly noteworthy, as piperidine derivatives are widely recognized for their role in medicinal chemistry due to their ability to modulate biological pathways. Specifically, the piperidine ring can serve as a scaffold for developing compounds that interact with enzymes and receptors involved in various diseases, including cancer and neurological disorders.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting specific kinases and other enzymes implicated in disease progression. The pyridazin and phenyl components of this compound suggest that it may possess inhibitory activity against certain kinases, which are often overexpressed in cancer cells. For instance, studies have shown that pyridazine derivatives can interfere with the activity of tyrosine kinases, thereby inhibiting cell proliferation and survival. The incorporation of a fluoro group further enhances the potential of this compound to interact with biological targets, as fluorine atoms can influence electronic properties and binding affinity.

The synthesis of 3-fluoro-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzamide involves a multi-step process that requires careful consideration of reaction conditions and reagent selection. The introduction of the piperidin-1-yl group typically involves nucleophilic substitution reactions, where a halogenated piperidine derivative reacts with an appropriate nucleophile to form the desired product. Similarly, the construction of the pyridazine ring often relies on condensation reactions between hydrazines and α-haloketones or α-haloaldehydes. The final step involves the formation of the amide bond between the benzamide moiety and the pyridazine-pyridine fragment, which can be achieved through coupling reactions such as those catalyzed by palladium complexes.

Evaluation of the pharmacological properties of 3-fluoro-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzamide has revealed several promising characteristics. In vitro studies have demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, with IC50 values ranging from nanomolar to micromolar concentrations. This suggests that it may be effective at low doses, reducing potential side effects associated with higher concentrations of active pharmaceutical ingredients. Additionally, preliminary toxicity studies indicate that the compound is well-tolerated at subtherapeutic doses, further supporting its potential as a lead compound for drug development.

The role of computational chemistry in optimizing the structure and properties of 3-fluoro-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzamide cannot be overstated. Molecular modeling techniques, such as docking simulations and quantum mechanical calculations, have been instrumental in predicting binding affinities and identifying structural modifications that could enhance biological activity. By leveraging these computational tools, researchers can accelerate the drug discovery process by rapidly screening large libraries of compounds and selecting those with the highest potential for success.

The impact of fluorine substitution on the pharmacokinetic properties of 3-fluoro-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzamide is another critical consideration. Fluorinated aromatic compounds often exhibit improved metabolic stability, increased lipophilicity, and enhanced oral bioavailability, all of which are desirable traits for a lead drug candidate. Furthermore, fluorine atoms can participate in specific interactions with biological targets, such as hydrogen bonding or π-stacking interactions, which can further enhance binding affinity. These properties make fluorinated compounds particularly attractive for medicinal chemistry applications.

In conclusion, 3-fluoro-N-{4-6-(piperidin-1-yloxy)pyridazin}-3 -yIphenyIbenzamide (CAS No. 922589_34_2) is a structurally complex organic compound with significant potential in pharmaceutical research and drug development. Its unique combination of functional groups suggests that it may exhibit favorable biological activities against various targets, including kinases involved in cancer progression. Advances in synthetic methodologies and computational chemistry have enabled researchers to optimize its structure and properties for therapeutic applications. As ongoing studies continue to explore its pharmacological profile, this compound represents an exciting opportunity for innovation in medicinal chemistry.